Cas no 1989672-34-5 (tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate)
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidine-4-acetic acid, 3,5-dioxo-, 1,1-dimethylethyl ester
- tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate
-
- MDL: MFCD30342771
- Inchi: 1S/C8H13N3O4/c1-8(2,3)15-5(12)4-11-6(13)9-10-7(11)14/h4H2,1-3H3,(H,9,13)(H,10,14)
- InChI Key: TUPYCFTYSLHZCM-UHFFFAOYSA-N
- SMILES: N1C(=O)N(CC(OC(C)(C)C)=O)C(=O)N1
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468878-1g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95%+ | 1g |
$485 | 2023-03-24 | |
| Enamine | EN300-300929-0.05g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 0.05g |
$76.0 | 2025-02-19 | |
| Enamine | EN300-300929-0.1g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 0.1g |
$113.0 | 2025-02-19 | |
| Enamine | EN300-300929-0.25g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 0.25g |
$162.0 | 2025-02-19 | |
| Enamine | EN300-300929-0.5g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 0.5g |
$310.0 | 2025-02-19 | |
| Enamine | EN300-300929-1.0g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 1.0g |
$414.0 | 2025-02-19 | |
| Enamine | EN300-300929-2.5g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 2.5g |
$810.0 | 2025-02-19 | |
| Enamine | EN300-300929-5.0g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 5.0g |
$1199.0 | 2025-02-19 | |
| Enamine | EN300-300929-10.0g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95.0% | 10.0g |
$1778.0 | 2025-02-19 | |
| Enamine | EN300-300929-1g |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate |
1989672-34-5 | 95% | 1g |
$414.0 | 2023-09-06 |
tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate
Introduction to Tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate (CAS No. 1989672-34-5)
Tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate, a compound with the chemical identifier CAS No. 1989672-34-5, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic esters, characterized by a triazolidine ring system integrated with an acetic acid derivative. The presence of a tert-butyl group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.
The structural motif of tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate is particularly intriguing because it combines the rigidity of the triazolidine ring with the functionality of the carboxylate group. This combination has been explored in recent studies for its ability to modulate biological pathways. Specifically, the triazolidine ring is known for its role in stabilizing reactive intermediates and facilitating intramolecular interactions, which are crucial in drug design.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate molecule has been investigated for its potential in inhibiting various enzymatic pathways associated with inflammation and oxidative stress. Studies have shown that derivatives of this compound exhibit promising activity against enzymes such as COX-2 and LOX, which are implicated in chronic inflammatory diseases.
The dioxo group within the triazolidine ring is particularly noteworthy as it introduces a high electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. This feature has been leveraged in designing molecules that can interact selectively with biological targets. For instance, modifications to the dioxo group have been found to enhance binding to specific protein pockets, thereby improving drug efficacy.
One of the most exciting applications of tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate is in the development of antiviral agents. The unique structural features of this compound allow it to interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. Preliminary studies have demonstrated that derivatives of this molecule can disrupt viral polymerase activity without significant toxicity to host cells. This finding opens up new avenues for treating viral infections that are resistant to current antiviral therapies.
The synthesis of tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The tert-butyl group provides steric hindrance that protects reactive sites from unwanted side reactions, making it an ideal choice for introducing complexity into molecular architectures without compromising synthetic feasibility.
In conclusion, tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its ability to modulate biological pathways makes it a promising candidate for further development into novel drugs targeting inflammation, oxidative stress, and viral infections. As research continues to uncover new derivatives and applications of this compound, its importance in medicinal chemistry is likely to grow even further.
1989672-34-5 (tert-butyl 2-(3,5-dioxo-1,2,4-triazolidin-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)